2,2,2-trifluoro-N-(3-oxo-2,3-dihydro-1H-inden-1-yl)acetamide

• IUPAC Name: 2,2,2-trifluoro-N-(3-oxo-1,2-dihydroinden-1-yl)acetamide
• InChI: InChI=1S/C11H8F3NO2/c12-11(13,14)10(17)15-8-5-9(16)7-4-2-1-3-6(7)8/h1-4,8H,5H2,(H,15,17)
• InChI Key: JKTZEXJQDLSNPN-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=CC=CC=C2C1=O)NC(=O)C(F)(F)F
• Molecular Formula: C11H8F3NO2
• DSSTOX Substance ID: DTXSID50553213
• Molecular Weight: 243.18 g/mol
• CAS RN: 117391-20-5

Description

Synthesis Analysis

While there isn’t specific information on the synthesis of “2,2,2-trifluoro-N-(3-oxo-2,3-dihydro-1H-inden-1-yl)acetamide”, cyanoacetamides, which are similar compounds, can be synthesized in several ways. The most versatile and economical method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions to yield cyanoacetamide derivatives.

Scientific Research Applications

2,2,2-trifluoro-N-(3-oxo-2,3-dihydro-1H-inden-1-yl)acetamide has been used in a number of scientific research applications, including organic synthesis, drug discovery, and the study of biochemical and physiological processes. In organic synthesis, this compound has been used as a reagent to prepare a variety of compounds, including heterocycles, amines, and thiols. In drug discovery, this compound has been used to synthesize a variety of compounds, including inhibitors of protein kinases and inhibitors of cyclooxygenase-2. In the study of biochemical and physiological processes, this compound has been used to study the enzymatic activity of enzymes, the binding of ligands to receptors, and the regulation of gene expression.

Mechanism of Action

Target of Action

It is known that indole derivatives, which share a similar structure with this compound, have been found to bind with high affinity to multiple receptors . These receptors are often involved in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

It is suggested that the compound may interact with its targets through a combination of π-interactions (of the type c–h⋯π, π⋯π, and lone pair halogen⋯π) that are able to stabilize cooperatively the assemblies .

Biochemical Pathways

Indole derivatives, which share a similar structure with this compound, are known to affect a wide range of biochemical pathways due to their broad-spectrum biological activities .

Pharmacokinetics

The compound’s molecular weight is 24318200 , which is within the optimal range for oral bioavailability in drug design.

Result of Action

Given the broad range of biological activities associated with indole derivatives , it is likely that the compound could have diverse effects at the molecular and cellular level.

Advantages and Limitations for Lab Experiments

2,2,2-trifluoro-N-(3-oxo-2,3-dihydro-1H-inden-1-yl)acetamide has a number of advantages for use in laboratory experiments. It is relatively inexpensive, easy to synthesize, and can interact with a variety of molecules. In addition, it has a relatively short shelf life, which makes it ideal for short-term experiments. However, this compound also has a number of limitations. It is toxic in high concentrations, and its reactivity can be unpredictable. In addition, it has a relatively low solubility in water, which can limit its use in aqueous solutions.

Future Directions

There are a number of potential future directions for the use of 2,2,2-trifluoro-N-(3-oxo-2,3-dihydro-1H-inden-1-yl)acetamide in scientific research. For example, it could be used to study the effects of trifluorinated compounds on the environment, or to develop new methods of drug delivery. In addition, it could be used to develop new inhibitors of enzymes, such as protein kinases and cyclooxygenase-2, or to develop new methods of gene regulation. Finally, it could be used to study the effects of trifluorinated compounds on the human body, or to develop new methods of drug synthesis.